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Compound of Interest

Compound Name: 7-Ethyl-2-methyl-4-undecanol

Cat. No.: B090644

Structural isomers are molecules that share the same molecular formula but have a different
arrangement of atoms.[6] For a C14H300 alcohol, the structural isomerism primarily manifests
in three forms:

o Chain Isomerism: This arises from variations in the arrangement of the carbon skeleton,
leading to straight-chain and branched-chain isomers.[7][8][9][10]

» Positional Isomerism: This occurs when the hydroxyl (-OH) group is located at different
positions on the same carbon skeleton.[7][11]

e Functional Group Isomerism: Alcohols are isomeric with ethers, where the oxygen atom is
linked to two alkyl groups. While this guide focuses on alcohol isomers, it is important to
acknowledge the existence of corresponding ethers with the formula C14H300.[7]

The vast number of possible arrangements for 14 carbon atoms results in a large number of
structural isomers for 7-ethyl-2-methyl-4-undecanol.

Classification and Nomenclature of C14H300
Alcohol Isomers

The structural isomers of 7-ethyl-2-methyl-4-undecanol can be systematically classified
based on the carbon chain length and the position of the hydroxyl group. The parent alkane is
tetradecane. Isomers can be derived from this straight chain or from various branched alkanes
such as methyltridecanes, ethyldodecanes, and so on.
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The following diagram illustrates the conceptual relationship between different types of
structural isomers for a generic long-chain alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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